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Compound of Interest

Compound Name: PSB-1115

Cat. No.: B1679811 Get Quote

For Immediate Implementation by Laboratory Personnel

The responsible disposal of chemical reagents is a cornerstone of laboratory safety and

environmental stewardship. This document provides a comprehensive, step-by-step guide for

the proper disposal of PSB-1115, a selective A2B adenosine receptor antagonist. Adherence to

these procedures is critical for ensuring the safety of all personnel and maintaining compliance

with regulatory standards.

PSB-1115, chemically known as 4-(2,3,6,7-Tetrahydro-2,6-dioxo-1-propyl-1H-purin-8-yl)-

benzenesulfonic acid, is a water-soluble organic compound. Due to its classification as a

benzenesulfonic acid derivative and its nature as an investigational drug, it must be treated as

hazardous chemical waste.

Immediate Safety Protocols
Before initiating any disposal procedures, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1679811?utm_src=pdf-interest
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) for Handling PSB-1115

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

In the event of a spill, immediately evacuate the area and alert laboratory safety personnel.

Cleanup should only be performed by trained individuals wearing appropriate PPE.

Step-by-Step Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of PSB-1115 and any

contaminated materials.

Segregation of Waste:

Do not mix PSB-1115 waste with other chemical waste streams unless explicitly permitted

by your institution's hazardous waste management plan.

Collect all materials contaminated with PSB-1115, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a

designated, leak-proof hazardous waste container.

Container Labeling:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

"PSB-1115" and its full chemical name: "4-(2,3,6,7-Tetrahydro-2,6-dioxo-1-propyl-1H-

purin-8-yl)-benzenesulfonic acid"

The primary hazards associated with the compound (e.g., "Irritant," "Corrosive" - based

on the benzenesulfonic acid functional group).
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The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Ensure the storage area is cool and dry.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS or contractor with a complete inventory of the waste.

Documentation:

Maintain a detailed record of the disposed PSB-1115, including the quantity and date of

disposal. This documentation is crucial for regulatory compliance.

Important Considerations:

Do Not Dispose Down the Drain: Although PSB-1115 is water-soluble, it should not be

disposed of down the sink. Benzenesulfonic acid derivatives can be corrosive and harmful to

aquatic life.

Consult Local Regulations: Disposal procedures must always comply with local, state, and

federal regulations. Consult your institution's EHS department for specific guidance.

Empty Containers: Empty containers that held PSB-1115 should be triple-rinsed with a

suitable solvent. The rinsate should be collected and disposed of as hazardous waste. The

rinsed container can then be disposed of according to institutional guidelines for non-

hazardous waste.

Experimental Workflow for Disposal
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The logical flow of the disposal process is outlined in the diagram below.

Start: PSB-1115 Waste Generated Don Appropriate PPE Segregate Waste into Designated Container Label Container Correctly Store in Secure Area Contact EHS for Pickup Document Disposal End: Waste Disposed
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Caption: PSB-1115 Disposal Workflow

Signaling Pathway of PSB-1115 (for informational
context)
To provide a more complete understanding of the compound being handled, the following

diagram illustrates the known signaling pathway of PSB-1115 as an A2B adenosine receptor

antagonist.
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Caption: PSB-1115 Antagonism of A2B Receptor Signaling

By adhering to these rigorous safety and disposal protocols, your laboratory can continue its

valuable research while ensuring a safe environment for all personnel and minimizing its

environmental impact.

To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for PSB-1115]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679811#psb-1115-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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